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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B3420162 Get Quote

Essential Safety and Handling of Chromium(III)
Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Chromium(III) acetate, ensuring the well-being of laboratory personnel and compliance with

safety regulations.

Immediate Safety Concerns
Chromium(III) acetate, while less toxic than its hexavalent chromium counterparts, still

presents hazards that require stringent safety protocols. The primary routes of exposure are

inhalation of dust particles and skin contact. The compound is classified as a skin sensitizer,

meaning that repeated contact can lead to an allergic skin reaction.[1][2] It may also cause

serious eye irritation.[3][4]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation or a rash occurs, seek medical advice.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3420162?utm_src=pdf-interest
https://www.benchchem.com/product/b3420162?utm_src=pdf-body
https://www.benchchem.com/product/b3420162?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12518~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2021:11:18~~Chromium(III
https://media.laballey.com/docbuilder/chromium-acetate-lab-grade-safety-data-sheet-67c0896278238.pdf
https://file.medchemexpress.com/batch_PDF/HY-D1163/Chromium-III-acetate-SDS-MedChemExpress.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103810-SDS-EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12518~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2021:11:18~~Chromium(III
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12518~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2021:11:18~~Chromium(III
https://media.laballey.com/docbuilder/chromium-acetate-lab-grade-safety-data-sheet-67c0896278238.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

symptoms persist, get medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and then drink plenty of

water. Get medical attention if symptoms occur.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure to Chromium(III)
acetate. The following table summarizes the required PPE for handling this chemical.

Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

EN 166 (EU) or OSHA 29 CFR

1910.133 (US)[1][2]

Hands
Protective gloves (e.g., nitrile,

neoprene, or rubber).
EN ISO 374 (EU)[5]

Body

Long-sleeved clothing or a lab

coat. For larger quantities,

impervious clothing or a full

protection suit may be

necessary.[1][3][4]

N/A

Respiratory

Not required for small-scale

laboratory use with adequate

ventilation. For large-scale

use, emergencies, or if

exposure limits are exceeded,

a NIOSH/MSHA approved

respirator is recommended.

NIOSH/MSHA or EN 136 (EU)

[1][6]

Occupational Exposure Limits
Adherence to established occupational exposure limits is mandatory to prevent overexposure.
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Organization Exposure Limit (as Cr(III)) Duration

OSHA (PEL) 0.5 mg/m³
8-hour time-weighted

average[6]

NIOSH (REL) 0.5 mg/m³
10-hour time-weighted

average[6]

ACGIH (TLV) 0.5 mg/m³
8-hour time-weighted

average[6]

Experimental Protocol: Safe Handling and Disposal
Workflow
The following protocol outlines the step-by-step procedure for safely handling Chromium(III)
acetate in a laboratory setting, from preparation to disposal.

1. Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1][3]
Confirm that an eyewash station and safety shower are readily accessible.[3][5]
Don all required personal protective equipment as detailed in the PPE table.

2. Handling and Use:

Avoid generating dust when handling the solid chemical.[2][7]
Use appropriate tools (e.g., spatula, scoop) to transfer the chemical.
Keep containers tightly closed when not in use.[2]
Avoid contact with skin, eyes, and clothing.[2]
Do not eat, drink, or smoke in the handling area.[6]

3. Spills and Emergencies:

In case of a spill, evacuate non-essential personnel from the area.[6]
For dry spills, carefully sweep or vacuum the material and place it in a sealed container for
disposal. Avoid creating dust.[2][7]
For wet spills, absorb the material with an inert, non-combustible absorbent and place it in a
sealed container for disposal.[3]
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Ventilate the area and wash the spill site after material pickup is complete.[6]

4. Disposal Plan:

All Chromium(III) acetate waste is considered hazardous waste.[6]
Dispose of contents and containers in accordance with all local, state, and federal
regulations.[1][2]
Do not dispose of the chemical down the drain or into the environment.[2]
Contaminated clothing should be washed before reuse.[1][2]

Workflow Visualization
The following diagram illustrates the logical flow of the safe handling and disposal process for

Chromium(III) acetate.
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Caption: Safe Handling and Disposal Workflow for Chromium(III) Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

